Cas no 80706-73-6 (Cyclobutanone, 2-benzoyl-)
Cyclobutanone, 2-benzoyl- structure
Product Name:Cyclobutanone, 2-benzoyl-
CAS No:80706-73-6
MF:C11H10O2
MW:174.195903301239
CID:705171
PubChem ID:12739839
Update Time:2025-04-19
Cyclobutanone, 2-benzoyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanone, 2-benzoyl-
- 2-benzoylcyclobutan-1-one
- 80706-73-6
- DTXSID70508609
- SCHEMBL11519541
-
- Inchi: 1S/C11H10O2/c12-10-7-6-9(10)11(13)8-4-2-1-3-5-8/h1-5,9H,6-7H2
- InChI Key: XMRVMWIGCAWPME-UHFFFAOYSA-N
- SMILES: O=C1CCC1C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 174.068079557g/mol
- Monoisotopic Mass: 174.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 34.1Ų
Cyclobutanone, 2-benzoyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
80706-73-6 (Cyclobutanone, 2-benzoyl-) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
- 611-70-1(Isobutyrophenone)
- 3481-02-5(Cyclopropyl phenyl ketone)
- 5407-98-7(Cyclobutyl phenyl ketone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 1533-20-6(1,3-Diphenyl-1-butanone)
- 16282-16-9(1,2-Diphenylbutan-1-one)
- 13211-01-3(1-1,1'-Biphenyl-4-yl-1-butanone)
- 1671-77-8(4’-Methylvalerophenone)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
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